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Compound of Interest

Compound Name: 2-Hydroxydecanenitrile

Cat. No.: B15082039

An In-depth Technical Guide to the Physical
Properties of 2-Hydroxydecanenitrile

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties of 2-
Hydroxydecanenitrile, including its melting point, boiling point, and solubility. Due to the
limited availability of experimental data for this specific compound, this guide leverages data
from homologous shorter-chain 2-hydroxynitriles to predict its properties. Furthermore, detailed
experimental protocols for the determination of these key physical characteristics are provided.

Predicted Physical Properties of 2-
Hydroxydecanenitrile

The physical properties of 2-Hydroxydecanenitrile are influenced by its molecular structure,
which includes a ten-carbon chain, a hydroxyl group (-OH), and a nitrile group (-CN). The long
carbon chain suggests it will be a waxy solid or a liquid at room temperature. The presence of
the polar hydroxyl and nitrile groups allows for hydrogen bonding and dipole-dipole
interactions, which are expected to result in a relatively high boiling point and some solubility in
polar solvents.

Based on the trends observed in the homologous series of 2-hydroxynitriles, the following
properties for 2-Hydroxydecanenitrile are predicted:
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Predicted

Physical Propert
y perty Value/Characteristic

Rationale

) ) Expected to be a low-melting
Melting Point )
solid

As the carbon chain length
increases in a homologous
series, the van der Waals
forces become stronger,
generally leading to a higher
melting point. Given that
shorter-chain 2-hydroxynitriles
are liquids or low-melting
solids at room temperature, 2-
Hydroxydecanenitrile is likely
to be a solid with a melting

point above room temperature.

Expected to be significantly
Boiling Point higher than shorter-chain

analogs

Boiling points in a homologous
series increase with increasing
molecular weight due to
stronger intermolecular forces.
The presence of a hydroxyl
group allows for hydrogen
bonding, which significantly

elevates the boiling point.

Solubility in Water Low to negligible

While the hydroxyl and nitrile
groups can form hydrogen
bonds with water, the long,
nonpolar ten-carbon chain is
the dominant feature, leading
to poor water solubility.
Solubility in water decreases
as the carbon chain length
increases in a homologous

series.

Solubility in Organic Solvents Soluble in polar organic

solvents

Expected to be soluble in
alcohols, ethers, and other

polar organic solvents due to
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the presence of the polar
functional groups. Solubility in
nonpolar solvents like
petroleum ether is expected to

be limited.

Data from Homologous 2-Hydroxynitriles

The following table summarizes the available physical property data for shorter-chain 2-
hydroxynitriles, which informs the predictions for 2-Hydroxydecanenitrile.

Molecular Melting Point Boiling Point Solubility in
Compound

Formula (°C) (°C) Water
2-
Hydroxybutaneni  CasH7NO Not available 179 Soluble
trile
2-
Hydroxyisobutyro  CaH7NO -19 82 (at 23 mmHg)  Soluble
nitrile
2-
Hydroxyhexaneni  CeH1iNO Not available Not available Not available
trile
2-Hydroxy-3-
methylbutanenitri  CsHoNO Not available Not available Water-soluble[1]
le

Experimental Protocols

Detailed methodologies for the determination of the physical properties of 2-
Hydroxydecanenitrile are outlined below.

Melting Point Determination
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The melting point of a solid is the temperature at which it transitions from a solid to a liquid
phase. This is a key indicator of purity.

Methodology:

Sample Preparation: A small amount of the crystalline 2-Hydroxydecanenitrile is finely
powdered.

o Capillary Tube Loading: The powdered sample is packed into a thin-walled capillary tube,
sealed at one end, to a height of about 3 mm.

o Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is
level with the thermometer bulb. This assembly is then placed in a melting point apparatus,
such as a Thiele tube filled with oil or a modern digital melting point apparatus.

e Heating: The apparatus is heated slowly, at a rate of 1-2°C per minute, as the temperature
approaches the expected melting point.

o Observation: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the entire sample becomes a clear
liquid is recorded as the end of the melting range. For a pure compound, this range should
be narrow (0.5-1°C).

Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.

Methodology:

o Sample Preparation: A small volume (a few milliliters) of liquid 2-Hydroxydecanenitrile is
placed in a small test tube or fusion tube.

o Capillary Inversion: A capillary tube, sealed at one end, is placed inverted (open end down)
into the liquid.

o Apparatus Setup: The test tube is attached to a thermometer, with the bulb of the
thermometer level with the liquid. The assembly is then heated in a suitable heating bath
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(e.g., an oil bath or a heating block).

e Heating and Observation: The bath is heated gently. As the boiling point is approached, a
steady stream of bubbles will emerge from the inverted capillary.

o Recording the Boiling Point: The heating is stopped, and the bath is allowed to cool slowly.
The temperature at which the bubbling stops and the liquid just begins to enter the capillary
tube is recorded as the boiling point.

Solubility Determination

Solubility tests provide information about the polarity of a compound and the presence of acidic
or basic functional groups.

Methodology:

Sample Preparation: A small, measured amount of 2-Hydroxydecanenitrile (e.g., 10 mg for
a solid or 2-3 drops for a liquid) is placed in a small test tube.

Solvent Addition: A small volume of the solvent (e.g., 0.5 mL of water) is added to the test
tube.

Observation: The mixture is agitated vigorously. The compound is classified as "soluble" if it
forms a homogeneous solution, and "insoluble" if a separate phase remains.

Systematic Testing: This procedure is repeated with a range of solvents of varying polarity,
such as:

o Water (to assess polarity and hydrogen bonding capability)

[e]

5% Sodium Hydroxide (to test for acidic functional groups)

[e]

5% Hydrochloric Acid (to test for basic functional groups)

o

Polar organic solvents (e.g., ethanol, acetone)

[¢]

Nonpolar organic solvents (e.g., hexane, toluene)
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Logical Workflow for Physical Property
Determination

The following diagram illustrates the logical workflow for characterizing an unknown organic
compound, such as 2-Hydroxydecanenitrile, by determining its key physical properties.

Characterization of an Unknown Organic Compound

Obtain Pure Sample

:

Determine Physical State
(Solid or Liquid)

If Liquid

Melting Point Determination Boiling Point Determination

Solubility Testing

Characterization Complete

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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